Cas no 1428363-45-4 (1-(3,4-dichlorophenyl)-3-[2-(furan-3-yl)ethyl]urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-[2-(furan-3-yl)ethyl]urea
• CAS No: 1428363-45-4
• MF: C₁₃H₁₂Cl₂N₂O₂
• MW: 299.152581214905
• CID: 5402390
• Update Time: 2025-05-21

1-(3,4-dichlorophenyl)-3-[2-(furan-3-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-[2-(furan-3-yl)ethyl]urea

• Inchi： 1S/C13H12Cl2N2O2/c14-11-2-1-10(7-12(11)15)17-13(18)16-5-3-9-4-6-19-8-9/h1-2,4,6-8H,3,5H2,(H2,16,17,18)
• InChI Key： OYJXSDZRCDQCDF-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NCCC1C=COC=1)=O

Additional information on 1-(3,4-dichlorophenyl)-3-[2-(furan-3-yl)ethyl]urea

1-(3,4-Dichlorophenyl)-3-[2-(Furan-3-yl)ethyl]Urea: A Comprehensive Overview

1-(3,4-Dichlorophenyl)-3-[2-(Furan-3-yl)ethyl]Urea, also known by its CAS number 1428363-45-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dichlorophenyl group with a furan-containing ethyl urea moiety. The presence of the furan ring introduces interesting electronic properties, making this compound a valuable subject for both fundamental research and potential applications in drug development.

The synthesis of 1-(3,4-Dichlorophenyl)-3-[2-(Furan-3-yl)ethyl]Urea typically involves a multi-step process that includes the preparation of intermediates such as dichloroaniline derivatives and furan-containing alcohols or amines. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of the production process. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 1-(3,4-Dichlorophenyl)-3-[2-(Furan-3-yl)ethyl]Urea exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. In particular, its ability to modulate key signaling pathways involved in chronic inflammation has drawn attention from pharmaceutical researchers.

The structural versatility of this compound also lends itself to applications in materials science. For instance, its ability to form stable complexes with metal ions has been exploited in the design of novel catalysts for organic transformations. Recent research has demonstrated that incorporating this urea derivative into polymer matrices can enhance their mechanical properties and thermal stability.

In terms of toxicity and safety profiles, 1-(3,4-Dichlorophenyl)-3-[2-(Furan-3-yl)ethyl]Urea has undergone extensive in vitro and in vivo testing. Results indicate that it has a relatively low toxicity profile compared to other urea derivatives, which is advantageous for its potential use in pharmaceutical formulations.

The latest studies on this compound have focused on its role as a scaffold for drug design. By modifying the substituents on the dichlorophenyl and furan moieties, researchers have been able to fine-tune its pharmacokinetic properties, such as bioavailability and half-life. These modifications have opened up new avenues for targeting specific diseases, including cancer and neurodegenerative disorders.

In conclusion, 1-(3,4-Dichlorophenyl)-3-[2-(Furan-3-yl)ethyl]Urea (CAS No: 1428363-45-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its favorable biological properties, positions it as a valuable tool for both academic research and industrial innovation.